Cas no 1257650-98-8 (Pregn-4-ene-3,11,20-trione-2,2,4,6,6,9,12,12-d8, 17,21-dihydroxy-)

• Product Name: Pregn-4-ene-3,11,20-trione-2,2,4,6,6,9,12,12-d8, 17,21-dihydroxy-
• CAS No: 1257650-98-8
• MF: C₂₁H₂₈O₅
• MW: 360.444026947021
• CID: 4787650
• PubChem ID: 124203157
• Update Time: 2025-11-01

Pregn-4-ene-3,11,20-trione-2,2,4,6,6,9,12,12-d8, 17,21-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,11,20-trione-2,2,4,6,6,9,12,12-d8, 17,21-dihydroxy-
• CS-0311993
• HY-17461S1
• Cortisone-d8
• Cortisone-2,2,4,6,6,9,12,12-d8, >=98 atom % D, >=98% (CP)
• Cortisone-2,2,4,6,6,9,12,12-d
• 1257650-98-8

• Inchi： 1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-15,18,22,26H,3-8,10-11H2,1-2H3/t14-,15-,18+,19-,20-,21-/m0/s1
• InChI Key： MFYSYFVPBJMHGN-ZPOLXVRWSA-N
• SMILES： C[C@]12C([H])([H])C(=O)[C@]3([H])[C@]4(CC([H])([H])C(=O)C([H])=C4C([H])([H])C[C@@]3([H])[C@]1([H])CC[C@]2(O)C(=O)CO)C

Computed Properties

• Exact Mass: 368.24388796g/mol
• Monoisotopic Mass: 368.24388796g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids

Additional information on Pregn-4-ene-3,11,20-trione-2,2,4,6,6,9,12,12-d8, 17,21-dihydroxy-

Professional Introduction to Compound with CAS No. 1257650-98-8 and Product Name: Pregn-4-ene-3,11,20-trione-2,2,4,6,6,9,12,12-d8, 17,21-dihydroxy

Compound with the CAS number 1257650-98-8 and the product name Pregn-4-ene-3,11,20-trione-2,2,4,6,6,9,12,12-d8, 17,21-dihydroxy represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of steroid derivatives and has garnered considerable attention due to its unique structural features and potential biological activities. The introduction of deuterium-labeled atoms at specific positions (2,2,4,6,6,9,12,12-d8) enhances its utility in metabolic studies and pharmacokinetic analyses.

The molecular structure of this compound is characterized by a steroidal backbone with three ketone groups at positions 3, 11, and 20. The presence of hydroxyl groups at positions 17 and 21 further modifies its chemical properties. This specific arrangement of functional groups makes it a valuable scaffold for developing novel therapeutic agents. Recent studies have highlighted the compound's potential in modulating steroid hormone pathways, which are implicated in various physiological processes such as inflammation response and immune modulation.

In the realm of medicinal chemistry, the synthesis of steroidal compounds with precise functionalization remains a challenging yet rewarding endeavor. The compound in question has been synthesized through multi-step organic transformations that involve careful selection of reagents and catalysts to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity of the molecule. The deuterium-labeled version (2,2,4,6,6,9,12,12-d8) provides an invaluable tool for researchers studying metabolic pathways and drug interactions.

One of the most compelling aspects of this compound is its potential application in drug discovery. Steroid derivatives have long been recognized for their therapeutic efficacy in treating conditions such as hormonal imbalances and autoimmune disorders. The unique structural features of Pregn-4-ene-3,11,20-trione-2,2,4,6,6,9,12,¹²_d8, 17,²¹_di-hydroxy allow it to interact with biological targets in a manner that may lead to novel pharmacological effects. Preliminary in vitro studies have demonstrated promising results regarding its ability to modulate enzyme activity and signal transduction pathways.

The incorporation of deuterium atoms at specific positions (2,²_{,4,⁶,6,⁹,12,¹²d8) is a strategic approach used to stabilize certain conformations of the molecule. This stability is crucial for maintaining the compound's integrity during storage and administration. Additionally， it can help in reducing metabolic degradation， thereby prolonging its bioavailability. Such modifications are increasingly being employed in the development of next-generation pharmaceuticals where precision and efficiency are paramount.}

The hydroxyl groups at positions 17 and 21 play a critical role in determining the compound's solubility， reactivity， and interactions with biological systems. These functional groups can serve as attachment points for further derivatization， allowing chemists to explore a wide range of potential analogs with tailored properties. The combination of ketone groups and hydroxyl groups creates a versatile scaffold that can be modified to target specific disease mechanisms.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological targets. Molecular modeling studies have predicted binding affinities and mechanisms of action， providing valuable insights for rational drug design. These computational approaches complement traditional experimental methods， enabling researchers to accelerate the discovery process.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in research related to endocrinology， where understanding steroid hormone dynamics is crucial for developing treatments for disorders such as diabetes， obesity， and reproductive health issues. The ability to study metabolic pathways using deuterium-labeled analogs offers new perspectives on how these pathways are regulated and manipulated.

In conclusion， Pregn-4-ene-3,^{11,20-trione-2,2,4,6,6,9,12,12-d8, 17,21-dihydroxy represents a significant contribution to synthetic chemistry and medicinal research. Its unique structural features， combined with advanced labeling techniques， make it an invaluable tool for studying biological processes and developing novel therapeutic agents. As research continues to uncover new applications for this compound， its importance in advancing scientific knowledge is likely to grow.}